[4-(6-Fluoropyridin-2-yl)piperazin-1-yl]-(1-methoxycyclohexyl)methanone

• IUPAC Name: [4-(6-fluoropyridin-2-yl)piperazin-1-yl]-(1-methoxycyclohexyl)methanone
• InChI: InChI=1S/C17H24FN3O2/c1-23-17(8-3-2-4-9-17)16(22)21-12-10-20(11-13-21)15-7-5-6-14(18)19-15/h5-7H,2-4,8-13H2,1H3
• InChI Key: PNZFWQJDCREZSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCCCC1)C(=O)N2CCN(CC2)C3=NC(=CC=C3)F
• Molecular Formula: C17H24FN3O2
• Molecular Weight: 321.4 g/mol

Description

[4-(6-Fluoropyridin-2-yl)piperazin-1-yl]-(1-methoxycyclohexyl)methanone, also known as Fluorophenylpiperazine (FPP), is a chemical compound that has been studied for its potential use in scientific research. FPP is a derivative of the psychoactive drug phenylpiperazine, and its unique chemical structure has led to interest in its potential applications in various fields of study.

Mechanism of Action

FPP is believed to act as a partial agonist at serotonin and dopamine receptors, meaning that it can activate these receptors to some extent, but not fully. This mechanism of action is thought to underlie its potential therapeutic effects, as well as its potential for abuse.
Biochemical and Physiological Effects:
FPP has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter levels and activity, alterations in gene expression, and changes in brain structure and function. These effects are thought to be responsible for its potential therapeutic and psychoactive effects.

Advantages and Limitations for Lab Experiments

One advantage of using FPP in scientific research is its unique chemical structure, which may allow for the development of novel drugs with improved efficacy and reduced side effects. However, one limitation is its potential for abuse, which may limit its use in certain contexts.

Future Directions

There are many potential future directions for research on FPP, including the development of new drugs based on its chemical structure, the exploration of its potential therapeutic applications, and the investigation of its mechanisms of action in the brain. Additionally, further research is needed to better understand the potential risks and benefits of using FPP in scientific research.

Synthesis Methods

FPP can be synthesized through a multi-step process starting with commercially available starting materials. The synthesis involves the use of various reagents and solvents, and requires careful control of reaction conditions to ensure product purity and yield.

Scientific Research Applications

FPP has been studied for its potential use in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to interact with various receptors in the brain, including serotonin and dopamine receptors, which are involved in regulating mood and behavior.